![molecular formula C20H38O5 B103335 Dioctyl 2-hydroxybutanedioate CAS No. 15763-02-7](/img/structure/B103335.png)
Dioctyl 2-hydroxybutanedioate
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Overview
Description
Dioctyl 2-hydroxybutanedioate, also known as DOHB, is an organic compound that belongs to the class of diesters. It is commonly used in the field of scientific research due to its unique properties and characteristics. DOHB is a colorless, odorless, and tasteless substance that is soluble in water and organic solvents.
Mechanism of Action
The mechanism of action of Dioctyl 2-hydroxybutanedioate is not fully understood. However, it is believed that this compound acts as a plasticizer by reducing the intermolecular forces between the polymer chains, thereby increasing the flexibility and softness of the polymer. This compound also acts as a lubricant by reducing the friction between the moving parts of the machinery.
Biochemical and Physiological Effects:
This compound has no significant biochemical or physiological effects on the human body. However, it may cause irritation to the skin and eyes upon contact.
Advantages and Limitations for Lab Experiments
Dioctyl 2-hydroxybutanedioate has several advantages for lab experiments. It is a cost-effective and readily available substance that can be easily synthesized in the laboratory. This compound is also stable under normal laboratory conditions and has a long shelf life. However, this compound has some limitations for lab experiments. It is not suitable for experiments that require high purity or high precision due to its impurities and variability in the synthesis process.
Future Directions
There are several future directions for the use of Dioctyl 2-hydroxybutanedioate in scientific research. First, this compound can be used as a plasticizer in the production of biodegradable polymers, which can reduce the environmental impact of plastic waste. Second, this compound can be used as a lubricant in the production of renewable energy sources, such as wind turbines and solar panels. Third, this compound can be used as a surfactant in the production of nanomaterials, which have potential applications in medicine, electronics, and energy storage. Fourth, this compound can be used as a catalyst in organic synthesis reactions, which can reduce the use of toxic and hazardous chemicals. Overall, this compound has great potential for future applications in various fields of scientific research.
Synthesis Methods
Dioctyl 2-hydroxybutanedioate can be synthesized by the reaction between dioctyl succinate and sodium hydroxide in the presence of water. The reaction takes place at a temperature of 60-70°C and a pressure of 1-2 atm. The reaction time is about 6-7 hours, and the yield of this compound is around 90%. The purity of this compound can be increased by recrystallization from ethanol.
Scientific Research Applications
Dioctyl 2-hydroxybutanedioate has been widely used in scientific research due to its unique properties. It is commonly used as a plasticizer in the production of polyvinyl chloride (PVC) and other polymers. This compound is also used as a lubricant in the production of synthetic oils and greases. In addition, this compound is used as a surfactant in the production of detergents and cleaning agents.
properties
CAS RN |
15763-02-7 |
---|---|
Molecular Formula |
C20H38O5 |
Molecular Weight |
358.5 g/mol |
IUPAC Name |
dioctyl 2-hydroxybutanedioate |
InChI |
InChI=1S/C20H38O5/c1-3-5-7-9-11-13-15-24-19(22)17-18(21)20(23)25-16-14-12-10-8-6-4-2/h18,21H,3-17H2,1-2H3 |
InChI Key |
CNHQWLUGXFIDAT-UHFFFAOYSA-N |
SMILES |
CCCCCCCCOC(=O)CC(C(=O)OCCCCCCCC)O |
Canonical SMILES |
CCCCCCCCOC(=O)CC(C(=O)OCCCCCCCC)O |
Origin of Product |
United States |
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